2H-3,1-Benzoxazin-2-one, 6-bromo-1,4-dihydro-5-methyl-8-nitro-

• CAS No.: 186267-77-6
• Molecular Formula: C9H7BrN2O4
• Molecular Weight: 287.07 g/mol
• IUPAC Name: 6-bromo-5-methyl-8-nitro-1,4-dihydro-3,1-benzoxazin-2-one
• InChI: InChI=1S/C9H7BrN2O4/c1-4-5-3-16-9(13)11-8(5)7(12(14)15)2-6(4)10/h2H,3H2,1H3,(H,11,13)
• InChI Key: XVWWQWVOYAVZDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C2=C1COC(=O)N2)[N+](=O)[O-])Br

Description

2H-3,1-Benzoxazin-2-one, 6-bromo-1,4-dihydro-5-methyl-8-nitro- is a useful research compound. Its molecular formula is C9H7BrN2O4 and its molecular weight is 287.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-bromo-5-methyl-1,4-dihydro-benzo[d][1,3]oxazin-2-one (0.726 g, 3 mmol) in concentrate H2SO4 (4 mL), KNO3 (0.303 g, 3 mmol) was added at 0° C. Reaction mixture stirred 14 hours and poured over crushed ice. Yellow precipitate was obtained, which was filtered and dried. (Yield: 0.782=91%);